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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B036306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isononyl alcohol is a branched-chain C9 alcohol primarily used as a precursor in the

synthesis of various esters, which find extensive applications as plasticizers, lubricants, and

fragrance components. The esterification of isononyl alcohol, typically with carboxylic acids, is

a crucial process for producing these valuable compounds. This document provides a detailed

laboratory-scale protocol for the esterification of isononyl alcohol, focusing on the synthesis of

isononyl acetate as a representative example. The principles and procedures outlined here can

be adapted for the synthesis of other isononyl esters.

The most common method for this transformation is the Fischer-Speier esterification, which

involves the reaction of an alcohol with a carboxylic acid in the presence of an acid catalyst.[1]

This equilibrium-driven reaction is typically pushed towards the product side by using an

excess of one of the reactants or by removing water as it is formed.[1][2]

Data Presentation
The following table summarizes typical quantitative data for the laboratory-scale synthesis of

isononyl acetate via Fischer esterification.
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Parameter Value Notes

Reactants

Isononyl Alcohol 1.0 molar equivalent

Acetic Acid 2.0 - 3.0 molar equivalents

Using an excess of the less

expensive reagent drives the

equilibrium.[3]

Catalyst

Concentrated Sulfuric Acid ~4% v/v of alcohol
A common and effective

homogeneous catalyst.[4]

Alternative Heterogeneous

Catalyst
5 wt% of total reactants

e.g., Amberlyst-15. Offers

easier separation.

Reaction Conditions

Temperature 80 - 110 °C

Reflux temperature is

dependent on the solvent and

reactants.[4]

Reaction Time 1 - 5 hours
Monitored by TLC or GC until

completion.

Yield

Expected Product Yield 85 - 98%
Yield is dependent on reaction

conditions and purification.[4]

Product Characteristics

Appearance Colorless liquid [5]

Molecular Formula C11H22O2 [5]

Molecular Weight 186.29 g/mol [5]

Boiling Point ~214 °C [6]

Density ~0.866 g/cm³ [5]
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Experimental Protocols
This section details the methodology for the synthesis of isononyl acetate.

Materials and Equipment
Isononyl alcohol

Glacial acetic acid

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Brine (saturated NaCl solution)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Magnetic stir bar

Experimental Workflow Diagram
Figure 1. Experimental workflow for the synthesis of isononyl acetate.

Step-by-Step Procedure
Reaction Setup:
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To a 100 mL round-bottom flask equipped with a magnetic stir bar, add isononyl alcohol
(e.g., 14.4 g, 0.1 mol).

In a fume hood, add glacial acetic acid (e.g., 12.0 g, 0.2 mol).

Slowly and carefully add concentrated sulfuric acid (e.g., 0.5 mL) to the stirring mixture.

Attach a reflux condenser and place the flask in a heating mantle.

Reaction:

Heat the mixture to a gentle reflux (approximately 100-110 °C) and maintain for 1-5 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) by observing the disappearance of the starting alcohol.

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel containing 50 mL of cold water.

Carefully add saturated sodium bicarbonate solution in portions to neutralize the excess

acid. Caution: Carbon dioxide gas will be evolved. Vent the separatory funnel frequently.

Continue adding until the aqueous layer is neutral or slightly basic to pH paper.

Separate the lower aqueous layer.

Wash the organic layer with 25 mL of brine.[7]

Separate and discard the aqueous layer.

Purification and Analysis:

Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium

sulfate or sodium sulfate.

Filter the drying agent.
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Purify the crude ester by simple or fractional distillation. Collect the fraction boiling at the

expected temperature for isononyl acetate (~214 °C at atmospheric pressure).

The final product should be a clear, colorless liquid.

Characterize the purified product by Infrared (IR) and Nuclear Magnetic Resonance

(NMR) spectroscopy and determine the final yield.

Signaling Pathways and Logical Relationships
The Fischer esterification reaction proceeds via a series of protonation and nucleophilic acyl

substitution steps. The acid catalyst plays a crucial role in activating the carbonyl group of the

carboxylic acid towards nucleophilic attack by the alcohol.

Reaction Mechanism Diagram
Figure 2. Simplified mechanism of Fischer esterification.

The mechanism involves the initial protonation of the carbonyl oxygen of the carboxylic acid by

the acid catalyst. This increases the electrophilicity of the carbonyl carbon, which is then

attacked by the nucleophilic oxygen of the alcohol to form a tetrahedral intermediate.

Subsequent proton transfer and elimination of a water molecule, followed by deprotonation,

yields the final ester product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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